Cas no 1980047-02-6 (6-bromo-2-ethyl-2H-pyrazolo[4,3-b]pyridine)

• Product Name: 6-bromo-2-ethyl-2H-pyrazolo[4,3-b]pyridine
• CAS No: 1980047-02-6
• MF: C₈H₈BrN₃
• MW: 226.073220252991
• CID: 6334440
• PubChem ID: 122447559
• Update Time: 2025-06-14

6-bromo-2-ethyl-2H-pyrazolo[4,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 1980047-02-6
• SCHEMBL17969394
• 6-bromo-2-ethyl-2H-pyrazolo[4,3-b]pyridine
• EN300-767031

• Inchi： 1S/C8H8BrN3/c1-2-12-5-8-7(11-12)3-6(9)4-10-8/h3-5H,2H2,1H3
• InChI Key： CEKXXZRJHYZFNR-UHFFFAOYSA-N
• SMILES： BrC1C=NC2=CN(CC)N=C2C=1

Computed Properties

• Exact Mass: 224.99016g/mol
• Monoisotopic Mass: 224.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30.7Ų

Additional information on 6-bromo-2-ethyl-2H-pyrazolo[4,3-b]pyridine

Comprehensive Overview of 6-bromo-2-ethyl-2H-pyrazolo[4,3-b]pyridine (CAS No. 1980047-02-6)

The compound 6-bromo-2-ethyl-2H-pyrazolo[4,3-b]pyridine (CAS No. 1980047-02-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazolo[4,3-b]pyridine core substituted with a bromo group at the 6-position and an ethyl group at the 2-position, makes it a versatile intermediate for synthesizing biologically active compounds. Researchers are particularly interested in its potential applications in drug discovery, given the growing demand for novel small-molecule therapeutics targeting kinase inhibitors and GPCR modulators.

In recent years, the 6-bromo-2-ethyl-2H-pyrazolo[4,3-b]pyridine scaffold has been explored for its role in developing anticancer agents and anti-inflammatory drugs. The presence of the bromo substituent enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry. This aligns with the current trend of leveraging halogenated heterocycles to optimize drug-like properties, including solubility and metabolic stability.

Another area of interest is the compound's potential in agrochemical innovation. With the global push toward sustainable farming, researchers are investigating pyrazolo[4,3-b]pyridine derivatives as candidates for next-generation pesticides and herbicides. The ethyl and bromo functional groups contribute to its lipophilicity, a critical factor in designing compounds with improved membrane permeability and target binding.

From a synthetic chemistry perspective, CAS No. 1980047-02-6 serves as a valuable building block for constructing more complex architectures. Its compatibility with palladium-catalyzed reactions and microwave-assisted synthesis has been documented, reflecting the industry's shift toward greener and more efficient methodologies. These advancements address the rising demand for cost-effective and scalable synthetic routes in both academia and industry.

Questions frequently searched by users include: "What are the applications of 6-bromo-2-ethyl-2H-pyrazolo[4,3-b]pyridine?", "How is CAS 1980047-02-6 used in drug discovery?", and "What are the synthetic routes for brominated pyrazolo[4,3-b]pyridines?". These queries underscore the compound's relevance in cutting-edge research and its alignment with trends like precision medicine and green chemistry.

In summary, 6-bromo-2-ethyl-2H-pyrazolo[4,3-b]pyridine (CAS No. 1980047-02-6) exemplifies the intersection of innovation and practicality in organic chemistry. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—highlight its importance in addressing contemporary scientific challenges. As research progresses, this compound is poised to play a pivotal role in the development of next-generation therapeutics and sustainable agricultural solutions.